Cas no 1214380-45-6 ((2-Fluoro-5-(pyridin-4-yl)phenyl)methanamine)

• Product Name: (2-Fluoro-5-(pyridin-4-yl)phenyl)methanamine
• CAS No: 1214380-45-6
• MF: C₁₂H₁₁FN₂
• MW: 202.227545976639
• CID: 4909439
• Update Time: 2025-08-10

(2-Fluoro-5-(pyridin-4-yl)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-5-(pyridin-4-yl)phenyl)methanamine
• 2-Fluoro-5-pyridin-4-yl-benzylamine
• (2-fluoro-5-pyridin-4-ylphenyl)methanamine

• Inchi： 1S/C12H11FN2/c13-12-2-1-10(7-11(12)8-14)9-3-5-15-6-4-9/h1-7H,8,14H2
• InChI Key： ZMDGWXCMGJDMNW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C=CN=CC=2)C=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on (2-Fluoro-5-(pyridin-4-yl)phenyl)methanamine

Introduction to (2-Fluoro-5-(pyridin-4-yl)phenyl)methanamine and Its Significance in Modern Chemical Research

(2-Fluoro-5-(pyridin-4-yl)phenyl)methanamine, with the CAS number 1214380-45-6, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and functional properties, plays a crucial role in the development of novel therapeutic agents and advanced materials. The presence of both fluoro and pyridine substituents in its structure endows it with distinct chemical reactivity and biological potential, making it a valuable scaffold for further chemical modifications and drug discovery initiatives.

The< strong>fluorogroup at the 2-position of the phenyl ring is a key feature that contributes to the compound's pharmacological profile. Fluorinated aromatic compounds are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. These attributes make fluorinated derivatives highly sought after in medicinal chemistry. In particular, the electron-withdrawing nature of the< strong>fluorogroup can influence the electronic distribution of the molecule, thereby affecting its interactions with enzymes and receptors.

The< strong>pyridin-4-ylmoiety at the 5-position of the phenyl ring adds another layer of complexity to the compound's behavior. Pyridine derivatives are widely recognized for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The nitrogen atom in the pyridine ring can form hydrogen bonds with biological targets, enhancing binding specificity. This feature is particularly valuable in drug design, as it allows for the fine-tuning of molecular interactions to achieve desired therapeutic outcomes.

The combination of these two functional groups in< strong>(2-Fluoro-5-(pyridin-4-yl)phenyl)methanamine creates a versatile platform for further chemical exploration. Researchers have leveraged this compound as a building block for synthesizing more complex molecules with tailored properties. For instance, its structure can be modified to develop novel inhibitors targeting specific enzymes or receptors involved in various diseases. The methanamine group at one end of the molecule provides a site for further functionalization, enabling the attachment of other pharmacophores or bioactive units.

In recent years, there has been growing interest in exploring the< strong>biological activitiesof< strong>(2-Fluoro-5-(pyridin-4-yl)phenyl)methanamine. Preliminary studies have suggested that this compound exhibits promising properties in vitro, including interactions with proteins and enzymes relevant to neurological disorders. The fluoro group's influence on metabolic stability suggests that it may have a longer half-life in biological systems compared to non-fluorinated analogs. Additionally, the pyridine moiety's ability to form hydrogen bonds could enhance its binding affinity to target proteins.

The< strong>pharmacokinetic profileof this compound is another area of active investigation. Understanding how< strong>(2-Fluoro-5-(pyridin-4-yl)phenyl)methanamine is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Advanced computational methods and experimental techniques are being employed to predict and validate these pharmacokinetic parameters. These studies aim to provide insights into how structural modifications can improve drug-like properties, such as solubility, bioavailability, and tissue distribution.

The< strong>cas no1214380-45-6 designation ensures that researchers have access to consistent and high-quality material for their studies. This standardized identification system facilitates accurate documentation and sharing of research findings across different laboratories and institutions. The availability of this compound under a specific CAS number also supports regulatory compliance and quality control measures in pharmaceutical development.

The< strong>synthetic pathwaysfor preparing< strong>(2-Fluoro-5-(pyridin-4-yl)phenyl)methanamine are another critical aspect of its utility in research. Efficient synthetic routes not only enable large-scale production but also allow for rapid screening of analogs with different substituents. Modern synthetic methodologies often incorporate green chemistry principles to minimize waste and improve sustainability. These approaches align with broader efforts in the pharmaceutical industry to develop environmentally friendly processes for drug synthesis.

In conclusion,< strong>(2-Fluoro-5-(pyridin-4-yll)phenyl)methanamine, identified by CAS number 1214380-45-6, represents a significant advancement in chemical research with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further development into novel drugs or advanced materials. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in shaping the future of chemical biology and medicinal chemistry.